Cas no 1268520-81-5 (Pyridine, 2-methoxy-4-(methylsulfonyl)-)

• Product Name: Pyridine, 2-methoxy-4-(methylsulfonyl)-
• CAS No: 1268520-81-5
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 4496723
• PubChem ID: 23436870
• Update Time: 2025-10-30

Pyridine, 2-methoxy-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-methoxy-4-(methylsulfonyl)-
• SCHEMBL5700299
• AKOS006321164
• 2-Methoxy-4-(methylsulfonyl)pyridine
• 2-methoxy-4-methylsulfonylpyridine
• 1268520-81-5
• F50800

• Inchi： 1S/C7H9NO3S/c1-11-7-5-6(3-4-8-7)12(2,9)10/h3-5H,1-2H3
• InChI Key： RSHNXHAHSILTQP-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC(S(C)(=O)=O)=C1

Computed Properties

• Exact Mass: 187.03031432Da
• Monoisotopic Mass: 187.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.6Ų

Additional information on Pyridine, 2-methoxy-4-(methylsulfonyl)-

Comprehensive Overview of Pyridine, 2-methoxy-4-(methylsulfonyl)- (CAS No. 1268520-81-5)

Pyridine, 2-methoxy-4-(methylsulfonyl)- (CAS No. 1268520-81-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique pyridine core substituted with methoxy and methylsulfonyl functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its structural features make it particularly valuable for applications in drug discovery, where modifications to the pyridine ring can lead to enhanced pharmacological properties.

In recent years, the demand for 2-methoxy-4-(methylsulfonyl)pyridine has surged due to its role in synthesizing novel therapeutic agents. Researchers are increasingly exploring its potential in targeting specific enzymes or receptors, aligning with the growing trend of precision medicine. The compound's methylsulfonyl group is particularly noteworthy, as it often contributes to improved solubility and binding affinity—key factors in modern drug design. This aligns with frequent search queries such as "pyridine derivatives in drug development" and "sulfonyl-containing compounds in pharmaceuticals," reflecting widespread interest in its applications.

From a synthetic chemistry perspective, CAS No. 1268520-81-5 exemplifies how subtle structural changes can yield significant functional differences. The methoxy substituent at the 2-position and the methylsulfonyl group at the 4-position create a distinct electronic profile, influencing reactivity in cross-coupling reactions—a hot topic in organic chemistry forums. Such properties make it a subject of studies related to "regioselective pyridine functionalization" and "heterocyclic compound optimization," terms frequently searched by chemists aiming to refine synthetic methodologies.

Beyond pharmaceuticals, this compound has potential applications in materials science, particularly in the development of organic electronic materials. The pyridine moiety is known to participate in charge-transfer complexes, a feature relevant to emerging technologies like flexible electronics and OLEDs. This connection to cutting-edge material research addresses popular queries such as "pyridine-based materials for optoelectronics" while highlighting the compound's interdisciplinary relevance.

Quality control and analytical characterization of Pyridine, 2-methoxy-4-(methylsulfonyl)- are critical for its reliable application. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to verify purity and structural integrity—topics that rank highly in analytical chemistry searches. The compound's stability under various conditions is another area of interest, particularly for industrial-scale applications where "storage conditions for sulfonyl pyridines" is a common concern among purchasers.

Environmental and safety considerations surrounding CAS 1268520-81-5 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended—information often sought in safety data sheet (SDS) searches. The compound's biodegradation profile and ecological impact represent areas of ongoing research, responding to the increasing focus on green chemistry principles in chemical manufacturing.

The commercial availability of 2-methoxy-4-(methylsulfonyl)pyridine has expanded significantly, with suppliers offering various purity grades to meet research and industrial needs. Procurement trends show growing interest in "custom synthesis of pyridine derivatives" and "bulk quantities of specialty heterocycles," reflecting the compound's transition from laboratory curiosity to practical building block. This commercial aspect is particularly relevant to small and medium enterprises engaged in contract research organizations (CROs) and generic drug development.

Looking forward, the scientific community anticipates continued innovation involving Pyridine, 2-methoxy-4-(methylsulfonyl)-. Its structural versatility positions it as a key player in addressing current challenges in medicinal chemistry and material science. As research progresses, we expect to see more publications exploring its novel applications—information that will undoubtedly fuel further searches and discussions in professional chemistry networks and academic circles worldwide.